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Compound of Interest

Compound Name: Comspan

Cat. No.: B1166857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early research and core

principles of Comspan resin, a self-curing, bis-GMA (bisphenol A-glycidyl methacrylate) based

composite luting cement. Developed for the permanent cementation of resin-bonded retainers,

commonly known as Maryland bridges, Comspan established itself as a material with high

strength and low solubility. This document synthesizes available data on its composition,

physical properties, and the experimental protocols used in its early evaluations.

Core Composition
Comspan is a two-paste, self-curing composite resin system. The setting reaction is initiated

by mixing a base paste and a catalyst paste. The fundamental composition of these pastes,

based on manufacturer documentation, is detailed below.

Table 1: Core Composition of Comspan Resin Pastes
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Component Base Paste Catalyst Paste

Resin Matrix
Dimethacrylate Resins

(primarily bis-GMA)
Dimethacrylate Resins

Fillers Glass Fillers, Fumed Silica Glass Fillers, Fumed Silica

Additives
Stabilizers, Titanium Dioxide,

Pigments
Catalyst, Stabilizers, Pigments

Bonding System

A separate self-cure bonding

agent system is supplied,

consisting of a base and

catalyst liquid.

A separate self-cure bonding

agent system is supplied,

consisting of a base and

catalyst liquid.

Etchant

A 34% phosphoric acid tooth

conditioner gel is included for

enamel preparation.

A 34% phosphoric acid tooth

conditioner gel is included for

enamel preparation.

Physical and Mechanical Properties
Early product descriptions of Comspan emphasized its "very high strengths (compressive and

tensile)" and its "virtually insoluble" nature. While specific numerical data from the initial

development phase is not readily available in extensive early publications, research on similar

bis-GMA based dental composites from that era provides a baseline for understanding its

performance characteristics.

A retrospective clinical study evaluating resin-bonded bridges provides insight into the long-

term clinical performance of Comspan. Over a five-year period, Maryland bridges cemented

with various resins, including Comspan, had a failure rate of 42%, with a median survival of

2.60 years[1]. Debonding and pontic fracture were the primary modes of failure[1]. Another

study comparing the tensile bond strengths of five resin cements, including Comspan, found

no statistically significant difference among them, suggesting comparable performance in this

regard.

More recent studies on bis-GMA/TEGDMA (triethylene glycol dimethacrylate) based resin

composites, which share a similar chemistry with Comspan, report flexural strength values in

the range of 123.4 to 136.6 MPa and compressive strength values from 183.8 to 190.5 MPa,
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depending on the specific filler composition[2]. Water sorption and solubility are critical factors

for the longevity of dental cements. Studies on modern resin cements show a wide range of

values, with water sorption ranging from approximately 15 to over 40 µg/mm³ and solubility

from around 1 to 7 µg/mm³, depending on the specific chemistry and testing methodology[3][4]

[5][6]. It is reasonable to infer that early bis-GMA resins like Comspan would have been

formulated to minimize these values to ensure clinical stability.

Experimental Protocols
The evaluation of dental cements like Comspan involves a range of standardized in-vitro tests

to determine their physical, mechanical, and bonding properties. The following sections detail

the likely methodologies employed in early research on this material, based on common

practices for dental material science.

Bond Strength Testing
The primary function of a luting cement is to bond a restoration to the tooth structure. The bond

strength of Comspan to both etched enamel and the metal alloys used for resin-bonded

bridges would have been a critical area of early research.

Specimen Preparation:

Enamel Surface: Extracted human or bovine teeth would be sectioned to expose a flat

enamel surface. The enamel would then be etched with 34% phosphoric acid for a

specified time (e.g., 60 seconds), rinsed, and dried.

Metal Surface: Metal alloys (e.g., nickel-chromium) would be cast into standardized

shapes. The bonding surface would be prepared by sandblasting with aluminum oxide

particles to create micromechanical retention.

Bonding Procedure:

The Comspan base and catalyst pastes are mixed in equal proportions.

A thin layer of the mixed cement is applied to the prepared enamel and metal surfaces.
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The two surfaces are brought together under a constant load to ensure a uniform cement

layer and left to cure at 37°C to simulate oral conditions.

Testing:

After a specified period (e.g., 24 hours) of storage in water at 37°C, the specimens are

mounted in a universal testing machine.

A shear or tensile force is applied to the bond interface at a constant crosshead speed

until failure occurs.

The bond strength is calculated in megapascals (MPa).

Compressive and Tensile Strength Testing
These tests measure the ability of the cured cement to withstand chewing forces.

Specimen Preparation: The mixed Comspan paste is packed into cylindrical molds. For

tensile strength, a dumbbell-shaped mold is often used.

Curing: The specimens are allowed to self-cure in the molds, typically at 37°C and 100%

humidity.

Testing:

After 24 hours of storage in water, the specimens are placed in a universal testing

machine.

For compressive strength, a crushing load is applied along the long axis of the cylinder.

For tensile strength, a pulling force is applied to the ends of the dumbbell-shaped

specimen.

The strength is calculated based on the force at fracture and the cross-sectional area of

the specimen.

Water Sorption and Solubility Testing
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This protocol assesses the material's stability in an aqueous environment, simulating the oral

cavity.

Specimen Preparation: Disc-shaped specimens of the cured cement are fabricated.

Initial Conditioning: The discs are placed in a desiccator and weighed repeatedly until a

constant mass (m1) is achieved. The volume (V) of each disc is also determined.

Water Immersion: The conditioned discs are immersed in distilled water at 37°C for a

specified period (e.g., 7 days).

Mass Measurement: After immersion, the discs are removed, surface-dried, and weighed to

determine the saturated mass (m2).

Re-conditioning: The discs are then returned to the desiccator and weighed until they reach

a new constant mass (m3).

Calculation:

Water Sorption (Wsp): (m2 - m3) / V, expressed in µg/mm³.

Solubility (Wsl): (m1 - m3) / V, expressed in µg/mm³.[3][4][5]

Visualizations of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sciepub.com/portal/downloads?doi=10.12691/ijdsr-8-3-1&filename=ijdsr-8-3-1.pdf
https://pubs.sciepub.com/ijdsr/8/3/1/index.html
https://www.researchgate.net/publication/351637274_Evaluation_of_Water_Sorption_and_Solubility_of_Different_Dental_Cements_at_Different_Time_Interval
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enamel Preparation

Metal Preparation

Section Tooth to Expose Enamel

Etch with 34% Phosphoric Acid

Rinse and Dry

Apply Cement to Prepared Surfaces

Cast Metal Alloy

Sandblast Bonding Surface Mix Comspan Base and Catalyst Pastes

Assemble Under Constant Load

Cure at 37°C

Store in Water at 37°C for 24h

Perform Shear/Tensile Test

Calculate Bond Strength (MPa)

Click to download full resolution via product page

Diagram 1: Workflow for Bond Strength Testing.
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Mechanical Testing

Mix Comspan Pastes

Pack into Standardized Molds
(Cylinder or Dumbbell)

Cure at 37°C and 100% Humidity

Store in Water for 24h

Compressive Strength Test Tensile Strength Test

Calculate Strength (MPa)

Click to download full resolution via product page

Diagram 2: Workflow for Mechanical Properties Testing.
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Fabricate Disc-Shaped Specimens

Desiccate to Constant Mass (m1)

Determine Volume (V)

Immerse in Water at 37°C

Weigh Saturated Mass (m2)

Desiccate to New Constant Mass (m3)

Calculate Wsp and Wsl (µg/mm³)

Click to download full resolution via product page

Diagram 3: Workflow for Water Sorption and Solubility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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